Cas no 2171379-93-2 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid)
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
- 2171379-93-2
- EN300-1483680
- 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid
-
- Inchi: 1S/C28H28N2O5/c1-2-25(26(31)29-16-23(27(32)33)18-10-4-3-5-11-18)30-28(34)35-17-24-21-14-8-6-12-19(21)20-13-7-9-15-22(20)24/h3-15,23-25H,2,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t23?,25-/m1/s1
- InChI Key: OYTTZCZGVVEPIB-XSWBTSGESA-N
- SMILES: O(C(N[C@@H](C(NCC(C(=O)O)C1C=CC=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1483680-0.05g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1483680-0.1g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1483680-0.25g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1483680-0.5g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1483680-1.0g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1483680-2.5g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1483680-5.0g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1483680-10.0g |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1483680-50mg |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1483680-100mg |
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid |
2171379-93-2 | 100mg |
$2963.0 | 2023-09-28 |
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic Acid (CAS No. 2171379-93-2)
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid (CAS No. 2171379-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural properties and reactivity.
The chemical structure of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid features a phenylalanine backbone with an additional Fmoc protecting group on the amino moiety. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. This compound is particularly valuable in the synthesis of complex peptides and proteins, where precise control over the reaction conditions is essential.
Recent advancements in the field of peptide chemistry have highlighted the importance of Fmoc protection in enhancing the efficiency and yield of peptide synthesis. Studies have shown that Fmoc derivatives, such as 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid, exhibit superior solubility and stability compared to other protecting groups, making them ideal for use in automated peptide synthesizers.
In addition to its applications in peptide synthesis, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid has also been explored for its potential therapeutic uses. Research has indicated that this compound can be used as a building block for the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability to precisely control the structure and function of peptides through Fmoc protection opens up new avenues for drug discovery and development.
The synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with other amino acids or functional groups. The final product is then deprotected to yield the desired peptide or protein. This process requires careful optimization to ensure high yields and purity, which is crucial for downstream applications in research and industry.
The physicochemical properties of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid have been extensively studied. It has been found to have a molecular weight of 455.5 g/mol and exhibits good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS).
In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid (CAS No. 2171379-93-2) is a versatile compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an essential tool for the synthesis of complex peptides and proteins, as well as a promising candidate for drug development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.
2171379-93-2 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)